Cas no 61338-30-5 (4-hydroxy-6-methylquinoline-3-carbonitrile)

• Product Name: 4-hydroxy-6-methylquinoline-3-carbonitrile
• CAS No: 61338-30-5
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 483425
• PubChem ID: 24696587
• Update Time: 2025-05-22

4-hydroxy-6-methylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-hydroxy-6-methyl-
• 4-HYDROXY-6-METHYL-QUINOLINE-3-CARBONITRILE
• 6-methyl-4-oxo-1H-quinoline-3-carbonitrile
• 3-Cyan-4-hydroxy-6-methyl-chinolin
• 4-HYDROXY-6-METHYLQUINOLINE-3-CARBONITRILE
• CTK2E2143
• KB-71149
• KB-71245
• CS-0001249
• EN300-181767
• CS-0001232
• AKOS000177399
• 6-Methyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile
• DTXSID80640807
• SB68322
• SCHEMBL10085581
• 71083-62-0
• Z300089214
• 61338-30-5
• 3-Quinolinecarbonitrile, 1,4-dihydro-6-methyl-4-oxo-
• 4-hydroxy-6-methylquinoline-3-carbonitrile

• Inchi： 1S/C11H8N2O/c1-7-2-3-10-9(4-7)11(14)8(5-12)6-13-10/h2-4,6H,1H3,(H,13,14)
• InChI Key： DDQBVRVVGLTMMB-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CNC2C=CC(C)=CC=21

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-hydroxy-6-methylquinoline-3-carbonitrile

4-Hydroxy-6-Methylquinoline-3-Carbonitrile: A Comprehensive Overview

4-Hydroxy-6-Methylquinoline-3-Carbonitrile, also known by its CAS number CAS No. 61338-30-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at the 1-position. The presence of hydroxyl and cyano groups at specific positions on the quinoline ring imparts unique chemical properties, making it a valuable molecule for various applications.

The structure of 4-Hydroxy-6-Methylquinoline-3-Carbonitrile consists of a quinoline core with a hydroxyl group at the 4-position, a methyl group at the 6-position, and a cyano group at the 3-position. This arrangement creates a molecule with both electron-donating and electron-withdrawing substituents, which can influence its reactivity and biological activity. Recent studies have highlighted its potential as a building block for drug discovery, particularly in the development of anticancer agents and antimicrobial compounds.

In terms of synthesis, 4-Hydroxy-6-Methylquinoline-3-Carbonitrile can be prepared through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of o-amino phenol derivatives with aldehydes or ketones in the presence of appropriate catalysts. The introduction of the cyano group can be achieved through nitrile substitution reactions or by incorporating nitriles during the initial stages of synthesis.

The chemical properties of CAS No. 61338-30-5 are heavily influenced by its functional groups. The hydroxyl group at position 4 contributes to hydrogen bonding capabilities, enhancing solubility in polar solvents. The cyano group at position 3 is highly electron-withdrawing, which can increase the compound's reactivity in nucleophilic aromatic substitution reactions. Additionally, the methyl group at position 6 provides steric hindrance, which can modulate the molecule's interactions with other compounds.

Recent research has focused on the biological activity of 4-Hydroxy-6-Methylquinoline-3-Carbonitrile. Studies have shown that this compound exhibits potent antioxidant activity, making it a potential candidate for use in oxidative stress-related diseases. Furthermore, its ability to inhibit certain enzymes involved in cancer cell proliferation has been explored, suggesting its role in anticancer therapy.

In materials science, CAS No. 61338-30-5 has been investigated for its applications in organic electronics. The quinoline framework provides a rigid aromatic system that can be used as a building block for semiconducting materials. The presence of electron-withdrawing groups like cyano enhances charge transport properties, making this compound suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

The environmental impact of 4-Hydroxy-6-Methylquinoline-3-Carbonitrile has also been studied. Research indicates that this compound is biodegradable under certain conditions, reducing its potential to accumulate in ecosystems. However, further studies are needed to fully understand its environmental fate and toxicity profile.

In conclusion, CAS No. 61338-30-5, or 4-Hydroxy-6-Methylquinoline-3-Carbonitrile, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development in drug discovery, materials science, and environmental chemistry.